Cas no 886932-11-2 (4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886932-11-2
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 5477732
• Update Time: 2025-05-20

4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethylsulfanyl-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C18H17N3O3S/c1-3-25-13-10-8-12(9-11-13)16(22)19-18-21-20-17(24-18)14-6-4-5-7-15(14)23-2/h4-11H,3H2,1-2H3,(H,19,21,22)
• InChI Key： OQILXAINZMQNAG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)C1=CC=C(SCC)C=C1

Additional information on 4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886932-11-2): A Comprehensive Overview

4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886932-11-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of 4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is characterized by a central oxadiazole ring linked to a benzamide moiety and an ethylsulfanyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for both academic research and pharmaceutical development.

Recent studies have highlighted the potential of 4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide in various therapeutic areas. One notable application is its use as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also been investigated for its anti-inflammatory effects. Studies conducted in vitro have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The anticancer potential of 4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also been explored. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide have been studied to evaluate its suitability for therapeutic use. In vivo studies in animal models have demonstrated good oral bioavailability and a favorable pharmacokinetic profile. These findings suggest that this compound has the potential to be developed into an effective oral medication for various diseases.

Safety and toxicity assessments are critical aspects of drug development. Preliminary toxicological studies have shown that 4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide exhibits low toxicity at therapeutic doses. However, further long-term studies are necessary to fully understand its safety profile and potential side effects.

In conclusion, 4-(ethylsulfanyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886932-11-2) is a promising compound with diverse biological activities. Its antimicrobial, anti-inflammatory, and anticancer properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.